Cas no 1200113-99-0 (5-Bromo-1-propyl-benzoimidazole)

• Product Name: 5-Bromo-1-propyl-benzoimidazole
• CAS No: 1200113-99-0
• MF: C₁₀H₁₁BrN₂
• MW: 239.111741304398
• MDL: MFCD21609570
• CID: 2616922
• PubChem ID: 53216911
• Update Time: 2025-05-20

5-Bromo-1-propyl-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-propylbenzimidazole
• 5-Bromo-1-propyl-benzoimidazole;
• CS-0211209
• MFCD21609570
• 1200113-99-0
• 5-BROMO-1-PROPYL-1,3-BENZODIAZOLE
• BS-20056
• 1H-Benzimidazole, 5-bromo-1-propyl-
• DTXSID80682040
• 5-bromo-1-propyl-1H-1,3-benzodiazole
• 5-Bromo-1-propyl-1H-benzimidazole
• 5-Bromo-1-propyl-benzoimidazole

• MDL： MFCD21609570
• Inchi： 1S/C10H11BrN2/c1-2-5-13-7-12-9-6-8(11)3-4-10(9)13/h3-4,6-7H,2,5H2,1H3
• InChI Key： STSGZOPADMCOGE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=CN2CCC

Computed Properties

• Exact Mass: 238.01100
• Monoisotopic Mass: 238.01056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 3.20880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-Bromo-1-propyl-benzoimidazole

Research Brief on 5-Bromo-1-propyl-benzoimidazole (CAS: 1200113-99-0): Recent Advances and Applications in Chemical Biology and Medicine

5-Bromo-1-propyl-benzoimidazole (CAS: 1200113-99-0) is a chemically synthesized small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural optimization of 5-Bromo-1-propyl-benzoimidazole to enhance its inhibitory activity against specific protein kinases implicated in cancer progression. The study employed a combination of molecular docking and in vitro assays to demonstrate that derivatives of this compound exhibit nanomolar affinity for target kinases, with promising selectivity profiles. These findings suggest that 5-Bromo-1-propyl-benzoimidazole could serve as a lead compound for the development of next-generation kinase inhibitors.

Another notable application of 5-Bromo-1-propyl-benzoimidazole was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was investigated for its antimicrobial properties. The study revealed that this compound, when modified with specific functional groups, exhibits potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the disruption of bacterial cell wall synthesis, as confirmed through electron microscopy and biochemical assays.

Beyond its therapeutic potential, 5-Bromo-1-propyl-benzoimidazole has also been utilized as a key intermediate in the synthesis of more complex heterocyclic compounds. A 2024 study in Organic Letters detailed a novel catalytic method for the functionalization of this compound, enabling the efficient production of diverse benzoimidazole derivatives with potential applications in materials science and chemical biology. The methodology offers advantages in terms of yield and scalability, making it attractive for industrial applications.

In conclusion, 5-Bromo-1-propyl-benzoimidazole (CAS: 1200113-99-0) represents a multifaceted compound with significant promise in drug discovery and chemical synthesis. Ongoing research continues to uncover new applications and optimize its properties, positioning it as a valuable tool for both academic and industrial researchers. Future studies should focus on advancing its clinical translation and exploring its potential in other therapeutic areas, such as neurodegenerative diseases and inflammation.